Cas no 38660-45-6 (9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-)

9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)- structure
38660-45-6 structure
Product Name:9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-
CAS No:38660-45-6
MF:C18H29KO2
MW:316.519966840744
CID:296803
PubChem ID:23688489
Update Time:2025-04-19

9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)- Chemical and Physical Properties

Names and Identifiers

    • 9,12,15-Octadecatrienoicacid, potassium salt (1:1), (9Z,12Z,15Z)-
    • potassium,octadeca-9,12,15-trienoate
    • potassium (9E,12E,15E)-octadeca-9,12,15-trienoate
    • Potassium (9Z,12Z,15Z)-9,12,15-octadecatrienoate
    • NS00090268
    • EINECS 254-068-3
    • 38660-45-6
    • SCHEMBL106700
    • DTXSID101029985
    • kaliumlinolenat
    • CHEMBL3122087
    • 9,12,15-Octadecatrienoic acid, potassium salt, (9Z,12Z,15Z)- (1:1)
    • Inchi: 1S/C18H30O2.K/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20);/q;+1/p-1/b4-3-,7-6-,10-9-;
    • InChI Key: FKEDIMSDTKPZNV-IFNWOZJISA-M
    • SMILES: [K+].[O-]C(CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

  • Exact Mass: 316.18057
  • Monoisotopic Mass: 278.22458
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 0.924
  • Boiling Point: 443.4°Cat760mmHg
  • Flash Point: 275.7°C
  • PSA: 40.13
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